Cas no 196599-73-2 (Benzene,1-ethoxy-4-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzene,1-ethoxy-4-[2-(trimethylsilyl)ethynyl]-
• CAS No: 196599-73-2
• MF: C₁₃H₁₈OSi
• MW: 218.366924762726
• MDL: MFCD18207389
• CID: 116973
• PubChem ID: 45094508
• Update Time: 2025-06-19

Benzene,1-ethoxy-4-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-4-[2-(trimethylsilyl)ethynyl]-
• Silane, [(4-ethoxyphenyl)ethynyl]trimethyl- (9CI)
• 196599-73-2
• (4-Ethoxy-phenylethynyl)-trimethyl-silane
• ((4-Ethoxyphenyl)ethynyl)trimethylsilane
• MFCD18207389
• SCHEMBL3644441
• [2-(4-ETHOXYPHENYL)ETHYNYL]TRIMETHYLSILANE
• starbld0010901
• 2-(4-Ethoxyphenyl)ethynyl-trimethylsilane

• MDL： MFCD18207389
• Inchi： 1S/C13H18OSi/c1-5-14-13-8-6-12(7-9-13)10-11-15(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： OYKBZRCAZYSFIK-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=CC=1)OCC)(C)(C)C

Computed Properties

• Exact Mass: 218.11274
• Monoisotopic Mass: 218.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Boiling Point: 264.1±32.0 °C at 760 mmHg
• Flash Point: 245.5±30.4 °C
• PSA: 9.23

Benzene,1-ethoxy-4-[2-(trimethylsilyl)ethynyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃